MLN3126

CCR9 pharmacology ligand binding assay GPCR antagonism mechanism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H19ClN2O5S
Molecular Weight 446.9 g/mol
Cat. No. B15602640
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMLN3126
Molecular FormulaC21H19ClN2O5S
Molecular Weight446.9 g/mol
Structural Identifiers
InChIInChI=1S/C21H19ClN2O5S/c1-14(2)29-17-4-6-18(7-5-17)30(27,28)23-20-8-3-16(22)13-19(20)21(25)15-9-11-24(26)12-10-15/h3-14,23H,1-2H3
InChIKeyYSCNTJOPTXIIJO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MLN3126 CCR9 Antagonist: Key Compound Attributes for IBD and Autoimmune Research Procurement


MLN3126 (CAS 628300-71-0) is an orally bioavailable, potent, and selective small-molecule antagonist of the C-C chemokine receptor type 9 (CCR9), discovered by Millennium Pharmaceuticals (now Takeda) [1]. It functions as a competitive antagonist, directly inhibiting the binding of the endogenous ligand CCL25 to CCR9 with an IC₅₀ of 14.2 nM, and blocks downstream calcium mobilization (IC₅₀ 6.3 nM) and thymocyte chemotaxis (IC₉₀ 1.8 μM) [1]. A distinctive feature of MLN3126 is its reversible covalent binding to serum albumin via Schiff base formation at Lys199, a property that modulates its pharmacokinetic profile and has not been reported for other CCR9 antagonists [2]. The compound was investigated in a completed Phase 1 clinical trial (NCT02209506) and demonstrated in vivo efficacy comparable to anti-TNF-α antibody in a T cell transfer mouse colitis model [1][3].

GPCR pathway studies: Orthosteric CCR9 antagonism with reported ligand displacement IC₅₀
In vivo IBD model fit: Dietary admixture delivery supports colitis model endpoint review
PK research tool: Reversible covalent albumin binding for exposure-model studies

Why CCR9 Antagonists Cannot Be Interchanged: MLN3126 vs. Vercirnon and In-Class Alternatives


CCR9 antagonist procurement must be driven by the intended experimental design, because in-class compounds diverge fundamentally in mechanism, binding site, pharmacokinetic behavior, and clinical validation status. MLN3126 is a competitive orthosteric antagonist that physically blocks CCL25 binding to CCR9, whereas vercirnon (GSK-1605786A/CCX282-B) binds to the intracellular face of the receptor, exerting allosteric antagonism and preventing G-protein coupling without displacing the ligand [1][2]. This mechanistic divergence means that in assays designed to detect ligand displacement (e.g., radioligand binding or biotinylated-chemokine competition), vercirnon would appear inactive despite being a potent functional antagonist. Furthermore, MLN3126 exhibits a unique reversible covalent interaction with serum albumin via Schiff base formation at Lys199, which directly influences its plasma residence time and may alter free fraction considerations in in vivo protocols; this property is absent in vercirnon [3]. Clinically, vercirnon advanced to Phase 3 for Crohn's disease but showed limited efficacy and required very high doses, while MLN3126's development was halted after Phase 1, resulting in different safety and PK data packages [1][2]. Substituting one CCR9 antagonist for another without accounting for these differences risks generating misleading or non-reproducible data.

Target
MLN3126
Competitive orthosteric mechanism enables ligand-displacement readouts. Reversible covalent albumin binding prolongs plasma residence.
Substitute Risk
Vercirnon (GSK-1605786A)
Intracellular allosteric antagonist; does not displace orthosteric ligand. May not generate signal in competition binding or occupancy assays.

MLN3126 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data


Orthosteric vs. Allosteric Antagonism: Mechanism Dictates Ligand Displacement Capability

MLN3126 functions as a competitive orthosteric antagonist, directly displacing biotinylated CCL25 from CCR9 with an IC₅₀ of 14.2 nM in human CCR9-transfected cells [1]. In contrast, the most clinically advanced in-class comparator, vercirnon (GSK-1605786A), binds to the intracellular side of CCR9 and exerts allosteric antagonism without competing for the extracellular ligand-binding site [2]. Consequently, in ligand displacement or competition binding assays, vercirnon would not register as an active compound, whereas MLN3126 would generate a clear IC₅₀. This mechanistic distinction directly determines assay suitability: MLN3126 is the appropriate tool compound for protocols requiring demonstration of target engagement at the orthosteric pocket, while vercirnon is unsuitable for such readouts.

Orthosteric vs. Allosteric Mechanism
Head-to-head
MLN3126 displaces biotinylated CCL25 (IC₅₀ 14.2 nM). Vercirnon binds intracellularly, showing no ligand displacement.
Supports orthosteric engagement assay selection
Ligand-displacement protocols require orthosteric antagonist
CCR9 pharmacology ligand binding assay GPCR antagonism mechanism orthosteric vs allosteric

Reversible Covalent Albumin Binding: A Unique Pharmacokinetic Modulator Not Found in Vercirnon

MLN3126 forms a reversible covalent adduct with serum albumin via Schiff base formation, specifically between its carbonyl group and the ε-amino group of lysine residue 199 in rat serum albumin; this interaction was confirmed in rat, human, and dog albumin in vitro, indicating no qualitative interspecies differences [1]. The covalent binding is pharmacokinetically significant: the half-life (t₁/₂) of total radioactivity in rat plasma following 21 days of multiple oral administrations of [¹⁴C]MLN3126 was approximately 5-fold shorter than the reported half-life of albumin itself, confirming that the adduct is reversible under physiological conditions and is not permanently sequestered [1]. This covalent yet reversible albumin interaction constitutes a class-level differentiator: no analogous covalent binding mechanism has been reported for vercirnon, whose plasma protein binding is dominated by non-covalent interactions with α₁-acid glycoprotein and other serum components, with a chemotaxis IC₅₀ of 33 nM in 100% human serum, representing only a ~10-fold shift from buffer conditions (IC₅₀ 3.4 nM) [2].

Reversible Covalent Albumin Binding
Class-level
Schiff base adduct with Lys199 confirmed via LC/MS. t₁/₂ ~5-fold shorter than albumin, confirming physiological reversibility.
Informs exposure-model interpretation
Covalent interaction may alter free fraction assumptions
plasma protein binding drug pharmacokinetics Schiff base adduct in vivo experimental design

In Vivo Efficacy: Direct Comparison with Anti-TNF-α Antibody in a T Cell Transfer Colitis Model

In the activated T cell transfer mouse colitis model, dietary administration of MLN3126 (0.05%, 0.25%, and 1% w/w in chow) achieved sufficient plasma concentrations and produced dose-dependent inhibition of colitis progression, as assessed by colon weight, colon length, and histological scores [1]. Importantly, this study included a direct internal comparator: an anti-TNF-α antibody (surrogate for standard-of-care biologic therapy in IBD), which also demonstrated efficacy in the same model [1]. While quantitative effect-size comparisons across the MLN3126 dose groups and the anti-TNF-α group are reported graphically in the primary publication, the study design establishes that an orally administered small-molecule CCR9 antagonist can achieve therapeutic effects comparable to injectable biologic therapy in this model [1]. In contrast, the CCR9 antagonist CCX8037, while capable of inhibiting lymphocyte trafficking into the intestine when administered subcutaneously, has not been investigated for anti-inflammatory activity in intestinal inflammation models [REFS-1, cited within as ref. 17].

In Vivo Efficacy: Anti-TNF-α Benchmark
Head-to-head
Dose-dependent colitis suppression in T cell transfer model, assessed alongside anti-TNF-α antibody comparator.
Model-response context with active-comparator benchmark
Supports IBD model pathway-response interpretation
inflammatory bowel disease mouse colitis model in vivo efficacy comparison oral CCR9 antagonist

CCR9 Selectivity Profile: Broad Panel Screening with Quantitative Cutoffs Compared to Vercirnon

MLN3126 at 1 and 10 μM produced >90% inhibition of CCL25-induced calcium mobilization in CCR9-expressing cells while showing no significant antagonistic activity against any of 12 other chemokine receptors tested — CCR1, CCR2b, CCR4, CCR6, CCR7, CCR8, CCR10, CX3CR1, CXCR1, CXCR2, CXCR3, and CXCR4 — even at the 10 μM screening concentration [1]. Vercirnon has been similarly characterized: it exhibits IC₅₀ values >10 μM across CCR1–12 and CX3CR1–7, indicating selectivity at the same screening cutoff [2]. Thus, both compounds achieve a comparable selectivity window of >1,500-fold over off-target chemokine receptors when normalized to their respective CCR9 functional IC₅₀ values (6.3 nM for MLN3126, 5.4 nM for vercirnon). However, the critical distinction is that MLN3126's selectivity was confirmed using a calcium mobilization functional assay, whereas vercirnon's selectivity was assessed primarily in chemotaxis and binding assays; the assay formats are not identical, and the functional relevance of the measured selectivity may differ depending on the endpoint.

CCR9 Selectivity Panel
Cross-study
No activity at 12 other chemokine receptors at 10 μM (>1,500-fold window). Confirmed by functional calcium flux.
Supports calcium-flux selectivity screening
Assay-format consistency may benefit screening cascades
chemokine receptor selectivity off-target profiling CCR9 antagonist specificity counter-screening

Chemotaxis Inhibition Potency: Quantitative Context vs. Vercirnon Despite Assay Differences

MLN3126 inhibited CCL25-induced chemotaxis of mouse primary thymocytes with an IC₉₀ of 1.8 μM . Vercirnon inhibited CCL25-directed chemotaxis of Molt-4 cells with an IC₅₀ of 3.4 nM and of primary CCR9-expressing cells with an IC₅₀ of 6.8 nM [1]. Direct numerical comparison of these values is confounded by differences in assay format (IC₉₀ vs. IC₅₀; primary mouse thymocytes vs. Molt-4 human T lymphoblast cell line). Nonetheless, the IC₉₀ value for MLN3126 provides a functional benchmark for near-complete inhibition of primary cell migration, a physiologically relevant endpoint that complements the more commonly reported IC₅₀. The significantly higher concentration required for MLN3126 to achieve 90% inhibition of primary thymocyte chemotaxis (~1.8 μM) compared to the 6.3 nM IC₅₀ for calcium mobilization suggests that near-maximal blockade of T cell migration in tissue-based assays may require concentrations well above those needed for biochemical target engagement.

Chemotaxis Inhibition
Cross-study
IC₉₀ 1.8 μM in mouse primary thymocytes. IC₅₀ for calcium mobilization is 6.3 nM, indicating ~285-fold shift.
Informs working concentration selection for migration assays
Calcium-flux IC₅₀ may not predict chemotaxis blockade
T cell chemotaxis primary thymocyte migration functional antagonism CCL25-CCR9 axis

Oral Bioavailability with Dietary Dosing: Validated In Vivo Delivery Method Distinct from Standard Oral Gavage

MLN3126 was administered to mice via dietary admixture at 0.05%, 0.25%, and 1% w/w in chow, achieving concentration-dependent plasma exposures that correlated with dose-dependent colitis suppression [1]. Plasma concentrations were sufficient to produce statistically significant reductions in colon weight and histological inflammation scores relative to vehicle controls [1]. The dietary administration route eliminates the stress and variability associated with repeated oral gavage and provides continuous drug exposure, which may better mimic a therapeutic dosing regimen. In contrast, CCX282-B (vercirnon) in the TNFΔARE mouse model was evaluated using oral gavage at defined mg/kg doses, with plasma exposures monitored at discrete time points to establish PK/PD relationships [2]. Both compounds demonstrate oral bioavailability, but MLN3126's published dietary-dosing methodology offers a distinct delivery modality that may be preferred for chronic-dosing IBD models where repeated gavage-induced stress could confound inflammatory endpoints.

Dietary Dosing Validation
Cross-study
0.05–1% w/w dietary admixture achieved dose-dependent exposure and efficacy, avoiding repeated oral gavage stress.
Supports chronic IBD model delivery method
Eliminates gavage-induced confound in intestinal inflammation
oral bioavailability dietary drug administration in vivo pharmacokinetics mouse IBD model

MLN3126 Optimal Use Cases: Evidence-Driven Research and Procurement Scenarios


Orthosteric Target Engagement Assays: Radioligand or Fluorescent-Ligand Competition Binding

MLN3126 is the appropriate CCR9 antagonist for any assay that requires direct demonstration of target engagement at the CCL25-binding orthosteric pocket. Its validated IC₅₀ of 14.2 nM for displacing biotinylated CCL25 from human CCR9 provides a quantitative benchmark for competition binding experiments [1]. Because vercirnon binds to the intracellular allosteric site and does not displace orthosteric ligand, it cannot serve as a positive control in these assays [2]. Use MLN3126 at concentrations of 0.1–100 nM for competition curves, with the 6.3 nM calcium-mobilization IC₅₀ serving as an orthogonal functional validation of receptor blockade [1].

Chronic Oral Dosing in Murine IBD Models Without Gavage-Induced Confounds

For T cell transfer colitis or other chronic intestinal inflammation models in mice, MLN3126 can be administered via dietary admixture at 0.05–1% w/w, achieving continuous plasma exposure and dose-dependent efficacy without the stress artifact of daily oral gavage [1]. The 0.25% w/w dose provides an intermediate efficacy benchmark between the minimally effective 0.05% and near-maximal 1% doses. Monitor colon weight, colon length, and histological scores as quantitative endpoints, with an anti-TNF-α comparator arm strongly recommended as a positive control, given the direct comparison data already published [1].

Investigating Reversible Covalent Drug-Albumin Interactions in Pharmacokinetic Studies

MLN3126's demonstrated reversible covalent binding to serum albumin Lys199, confirmed via LC/MS characterization of tryptic drug-peptide adducts in rat, human, and dog albumin [3], positions it as a tool compound for studying how reversible Schiff base adducts modulate drug half-life, free fraction, and tissue distribution. The ~5-fold shorter t₁/₂ of [¹⁴C]MLN3126-derived radioactivity relative to albumin itself confirms reversibility [3]. Researchers investigating the impact of covalent-albumin interactions on PK/PD relationships can use MLN3126 as a model compound, comparing its behavior to non-covalently bound CCR9 antagonists such as vercirnon to isolate the contribution of the reversible covalent mechanism.

CCR9 Functional Selectivity Profiling in Calcium-Flux Counter-Screening Cascades

MLN3126's selectivity was established using the same calcium-mobilization functional assay format as its primary potency measurement (IC₅₀ 6.3 nM at CCR9), with >90% inhibition of the CCR9 target at 1–10 μM and no activity at 12 other chemokine receptors at 10 μM [1]. This assay-format consistency (functional calcium-flux throughout) makes MLN3126 well-suited for inclusion in calcium-flux-based selectivity screening panels where target engagement and off-target activity are assessed using identical readout technology. Use 1–10 μM as screening concentrations, with CCR9 as the positive-control receptor and the 12 chemokine receptors listed in Supplemental Table 1 of Igaki et al. 2018 as the counter-screening panel [1].

Application
Selection Property
Validation Focus
Orthosteric target engagement assays
Orthosteric ligand displacement capability
Competition binding and BRET occupancy protocols
Chronic murine IBD model studies
Dietary admixture delivery suitability
Colitis endpoint response with anti-TNF-α benchmark
PK/PD investigation of covalent-albumin interactions
Reversible covalent albumin binding
Exposure-model interpretation vs. non-covalent binders
CCR9 functional selectivity screening
Calcium-flux selectivity profile consistency
Counter-screening panel reproducibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
Explore Hub


Quote Request

Request a Quote for MLN3126

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.